molecular formula C14H15N3OS B5526967 3-(dimethylamino)-N'-(2-thienylmethylene)benzohydrazide

3-(dimethylamino)-N'-(2-thienylmethylene)benzohydrazide

Cat. No. B5526967
M. Wt: 273.36 g/mol
InChI Key: SFENKGOZHDAJKA-XNTDXEJSSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-(dimethylamino)-N'-(2-thienylmethylene)benzohydrazide, also known as MTT, is a synthetic compound that has been widely used in scientific research. It is a yellow-colored powder that is soluble in organic solvents and is commonly used as a reagent in various biochemical and physiological experiments. MTT has been found to exhibit anti-cancer, anti-inflammatory, and anti-oxidant properties, making it a valuable tool in the field of medical research.

Scientific Research Applications

Synthesis and Characterization

  • A study focused on the synthesis, characterization, and various activities of metal complexes with Schiff base ligands derived from benzohydrazide derivatives. These complexes exhibited potential in catalysis, DNA binding, and antimicrobial activities, indicating their versatile applications in scientific research (El‐Gammal et al., 2021).

Corrosion Inhibition

  • Benzothiazole derivatives, which are structurally similar to 3-(dimethylamino)-N'-(2-thienylmethylene)benzohydrazide, were investigated for their corrosion inhibitory effects on steel in acidic solutions. These studies highlight the potential of such compounds in protecting metals against corrosion, which is critical in industrial applications (Hu et al., 2016).

Organic Semiconductor Reactivity

  • Research into the reactivity of an air-stable dihydrobenzoimidazole n-dopant with organic semiconductor molecules, including those related to this compound, provides insights into the development of new materials for electronics and photonics (Jhulki et al., 2021).

Structural Studies

  • Structural analysis of N'-(4-Diethylamino-2-hydroxybenzylidene)-4-(dimethylamino)benzohydrazide methanol monosolvate offers insights into the molecular configurations and potential interactions of similar compounds, which can be foundational for designing new drugs or materials (Su et al., 2011).

Generation of Structurally Diverse Libraries

  • The use of 3-dimethylamino-1-(thiophen-2-yl)propan-1-one hydrochloride in alkylation and ring closure reactions has been explored to generate a diverse library of compounds. This research demonstrates the versatility of such compounds in synthesizing a wide range of chemical structures for various applications (Roman, 2013).

properties

IUPAC Name

3-(dimethylamino)-N-[(E)-thiophen-2-ylmethylideneamino]benzamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C14H15N3OS/c1-17(2)12-6-3-5-11(9-12)14(18)16-15-10-13-7-4-8-19-13/h3-10H,1-2H3,(H,16,18)/b15-10+
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

SFENKGOZHDAJKA-XNTDXEJSSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CN(C)C1=CC=CC(=C1)C(=O)NN=CC2=CC=CS2
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Isomeric SMILES

CN(C)C1=CC=CC(=C1)C(=O)N/N=C/C2=CC=CS2
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C14H15N3OS
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

273.36 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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